Cas no 3744-87-4 (tert-Butoxycarbonyl-DL-alanine)

• Product Name: tert-Butoxycarbonyl-DL-alanine
• CAS No: 3744-87-4
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• MDL: MFCD00063124
• CID: 44456
• PubChem ID: 268471
• Update Time: 2025-04-18

tert-Butoxycarbonyl-DL-alanine Chemical and Physical Properties

Names and Identifiers

• Boc-DL-Ala-OH
• N-(tert-Butoxycarbonyl)-DL-alanine
• 2-((tert-Butoxycarbonyl)amino)propanoic acid
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• Boc-DL-alanine
• DL-N-Boc-alanine
• N-Boc-DL-alanine
• N-tert-Butoxycarbonyl-DL-alanine
• N-(tert-Butoxycarbonyl)alanine
• 2-N-BOC-AMINO-PROPIONIC ACID
• 2-(tert-butoxycarbonylamino)propanoic acid
• 2-[(tert-butoxycarbonyl)amino]propanoic acid
• 2-tert-Butoxycarbonylamino-propionic acid
• 2-{[(tert-butoxy)carbonyl]amino}propanoic acid
• 2-([(tert-Butoxy)carbonyl]amino)propanoic acid
• NSC108686
• PubChem11985
• Boc-DL-Ala-OH, AldrichCPR
• tert-Butoxycarbon
• tert-Butoxycarbonyl-DL-alanine
• (R/S)-2-tertbutoxycarbonylaminopropionic acid
• 2-t-butoxycarbonylaminopropionic acid
• N-(tert-butoxycarbonyl)-D,L-alanine
• racemic (R/S)-2-tertbutoxycarbonylaminopropionic acid
• 2-(tert-butoxycarbonylamino)-propionic acid
• M06166
• 2-{[(tert-butoxy)carbonyl]amino}-propanoic acid
• FT-0635002
• AS-11198
• QVHJQCGUWFKTSE-UHFFFAOYSA-N
• CS-D1433
• L-ALANINE-13C3, N-T-BOC DERIVATIVE (99 &
• (2R)-2-(tert-butoxycarbonylamino)propanoic acid
• Z285919560
• FT-0637269
• HY-Y0920
• tert.-butoxycarbonylamino-propionic acid
• N-(tert-Butoxycarbonyl)-L-alanine-1-13C
• SY001845
• 335081-02-2
• N-(t-butoxycarbonyl)-dl-alanine
• SCHEMBL148100
• AKOS016041391
• 2-[(t-butoxycarbonyl)amino]propanoic acid
• 2-t-butoxycarbonylamino propionic acid
• A823657
• SY001739
• L-Alanine-15N, N-[(1,1-dimethylethoxy)carbonyl]-
• SY021484
• AKOS000170864
• AM20090496
• 2-t-butoxycarbonylamino-propionic acid
• EN300-29800
• FT-0636593
• (tert-Butoxycarbonyl)DL-alanine
• N-Boc-D-alanine
• FT-0663423
• AC-24135
• MFCD00063124
• NSC-108686
• AB02516
• 3744-87-4
• bocalanine
• AB01637
• 2-N-Boc-aminopropionic acid
• STK391767
• N-(tert-Butoxycarbonyl)-DL-alanine; N-Boc-DL-alanine; N-tert-Butyloxycarbonyl-DL-alanine; NSC 108686;
• DB-014898
• ALBB-033249
• DB-014951
• DB-013215
• N-tert-Butoxycarbonyl-DL-alanine;2-(tert-butoxycarbonylamino)propanoic acid

• MDL： MFCD00063124
• Inchi： 1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)
• InChI Key： QVHJQCGUWFKTSE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.10000
• Monoisotopic Mass: 189.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.126
• Melting Point: 110.0 to 114.0 deg-C
• Boiling Point: 320.9℃ at 760 mmHg
• Flash Point: 320.9 °C at 760 mmHg
• PSA: 75.63000
• LogP: 1.37510

tert-Butoxycarbonyl-DL-alanine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters